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Compound of Interest

Compound Name: N-Ethylpropionamide

Cat. No.: B1205720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and appropriate storage of

N-Ethylpropionamide (CAS No. 5129-72-6). Adherence to these guidelines is crucial to

ensure the integrity of the compound and the safety of laboratory personnel.

Introduction
N-Ethylpropionamide is a secondary carboxylic acid amide utilized in organic synthesis as an

intermediate for pharmaceuticals and agrochemicals.[1][2] Its role as a building block for

complex molecules underscores the importance of maintaining its purity and stability through

proper handling and storage.[1] This compound is also known as N-ethylpropanamide.[3]

Physical and Chemical Properties
A summary of the key quantitative data for N-Ethylpropionamide is presented in the table

below.
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Property Value Source

Molecular Formula C5H11NO [3][4]

Molecular Weight 101.15 g/mol [4][5]

Appearance
Colorless to Almost Colorless

Clear Liquid
[1]

Boiling Point 116 °C / 25mmHg [3][4][6]

Melting Point 105 °C [4]

Flash Point -32 °C (lit.) / 108.3 °C [4][6]

Density 0.91 g/cm³ [3][6]

Solubility Soluble in water [2]

Handling Procedures
3.1. Personal Protective Equipment (PPE)

Before handling N-Ethylpropionamide, all personnel must be equipped with the appropriate

PPE to minimize exposure risk. The compound is irritating to the eyes, respiratory system, and

skin.[3][5]

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[4]

Hand Protection: Wear chemical-impermeable gloves.[4]

Body Protection: Wear suitable protective clothing.[3]

Respiratory Protection: In case of insufficient ventilation or potential for aerosol formation,

use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4][7]

3.2. Engineering Controls

Work in a well-ventilated area, preferably under a chemical fume hood.[4]
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Ensure emergency exits and a risk-elimination area are established.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

3.3. Safe Handling Practices

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Do not breathe mist, gas, or vapors.[4]

Keep away from heat and all sources of ignition.[8]

Handle in accordance with good industrial hygiene and safety practices.[4]

Storage Procedures
Proper storage is essential to maintain the stability and integrity of N-Ethylpropionamide.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[4] The recommended storage condition is room temperature.[1][3]

Incompatible Materials: Store away from incompatible materials such as acids, alkalis,

bases, reducing agents, and strong oxidizing agents.[4][8]

Hygroscopicity: The compound may be hygroscopic; therefore, it should be protected from

moisture.[8]

Accidental Release and First Aid Measures
5.1. Accidental Release

Evacuate personnel to a safe area and ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.[9]
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Prevent the chemical from entering drains, as discharge into the environment must be

avoided.[4]

5.2. First Aid

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor.[4]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[4]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Experimental Protocols
6.1. Protocol for Visual Inspection of Purity

Objective: To qualitatively assess the purity of N-Ethylpropionamide through visual

inspection.

Methodology:

Obtain a representative sample of N-Ethylpropionamide in a clear, clean container.

Observe the sample against a white background.

The compound should be a colorless to almost colorless clear liquid.[1]

Note any discoloration, presence of particulate matter, or turbidity.

A change in color may indicate degradation or contamination.[9]

6.2. Protocol for Melting Point Analysis
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Objective: To determine the melting point of N-Ethylpropionamide as an indicator of purity.

Methodology:

Calibrate the melting point apparatus using a certified standard.

Place a small, dry sample of N-Ethylpropionamide into a capillary tube.

Place the capillary tube in the melting point apparatus.

Heat the sample at a controlled rate.

Record the temperature at which the sample begins to melt and the temperature at which

it is completely molten.

A sharp melting point range close to the literature value (105 °C) indicates high purity.[4] A

broad melting range may suggest the presence of impurities.

6.3. Protocol for Stability Assessment using Thin Layer Chromatography (TLC)

Objective: To assess the stability of N-Ethylpropionamide under specific storage conditions

over time.

Methodology:

Prepare a stock solution of N-Ethylpropionamide in a suitable solvent (e.g., ethyl

acetate).

Divide the stock solution into multiple aliquots and store them under different conditions

(e.g., room temperature, elevated temperature, exposure to light).

At specified time intervals (e.g., 0, 1, 2, 4 weeks), spot a small amount of each aliquot onto

a TLC plate.

Develop the TLC plate using an appropriate solvent system.

Visualize the spots under UV light or by using a suitable staining agent.
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The appearance of new spots or changes in the intensity of the main spot over time

indicates degradation of the compound.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Storage of N-Ethylpropionamide
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Caption: Workflow for the safe handling and storage of N-Ethylpropionamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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